Cas no 181585-88-6 (1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile)
181585-88-6 structure
Product Name:1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
CAS No:181585-88-6
MF:C4H2N4O3
MW:154.083679676056
CID:113690
PubChem ID:15329744
Update Time:2025-04-18
1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, 1-hydroxy-3-nitro-
- 181585-88-6
- 1-hydroxy-3-nitropyrazole-4-carbonitrile
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- Inchi: 1S/C4H2N4O3/c5-1-3-2-7(9)6-4(3)8(10)11/h2,9H
- InChI Key: IOBAVEAHFCCXFA-UHFFFAOYSA-N
- SMILES: ON1C=C(C#N)C([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 154.01276
- Monoisotopic Mass: 154.01268994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 104.98
1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
181585-88-6 (1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile) Related Products
- 26621-44-3(3-nitropyrazole)
- 64182-20-3((1-methyl-3-nitro-1H-pyrazol-4-yl)methanol)
- 39205-87-3(3-Nitro-1H-pyrazole-4-carbonitrile)
- 304015-78-9(1-methyl-5-nitro-1H-Pyrazole-4-methanol)
- 61717-04-2(1H-Pyrazole-4-carbonitrile, 3-nitro-1-propyl-)
- 61717-07-5(1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-)
- 61717-06-4(1H-Pyrazole-4-carbonitrile, 1-(1-methylethyl)-3-nitro-)
- 61717-03-1(1H-Pyrazole-4-carbonitrile, 1-butyl-3-nitro-)
- 24716-54-9(Pyridazine, 3-nitro-,1-oxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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